Leucine Phosphonic Acid

• Molecular Formula: C5H14NO3P
• Molecular Weight: 167.14 g/mol
• IUPAC Name: [(1R)-1-amino-3-methylbutyl]phosphonic acid
• InChI: InChI=1S/C5H14NO3P/c1-4(2)3-5(6)10(7,8)9/h4-5H,3,6H2,1-2H3,(H2,7,8,9)/t5-/m1/s1
• InChI Key: HGCAUCAWEADMPM-RXMQYKEDSA-N
• Isomeric SMILES: CC(C)C[C@H](N)P(=O)(O)O
• SMILES: CC(C)CC(N)P(=O)(O)O
• synonyms: L-leucinephosphonic acid; leucine phosphonic acid
• CAS No.: 88081-77-0

Description

Leucine phosphonic acid is a compound that belongs to the class of organic phosphonic acids. These compounds are characterized by the presence of a phosphonic acid group, which consists of a phosphorus atom bonded to three oxygen atoms (two hydroxy groups and one P=O double bond) and one carbon atom . This compound is a derivative of the essential amino acid leucine, where the carboxylic acid group is replaced by a phosphonic acid group .

Preparation Methods

The synthesis of phosphonic acids, including leucine phosphonic acid, can be achieved through various methods. One common method involves the dealkylation of dialkyl phosphonates under acidic conditions, such as using concentrated hydrochloric acid (HCl) at reflux . Another method is the McKenna procedure, which involves a two-step reaction using bromotrimethylsilane followed by methanolysis . Industrial production methods may involve large-scale synthesis using these or similar techniques to ensure high yield and purity.

Chemical Reactions Analysis

Leucine phosphonic acid undergoes various chemical reactions, including:

Oxidation: The phosphonic acid group can be oxidized to form phosphonic acid derivatives.

Reduction: Reduction reactions can convert the phosphonic acid group to phosphine derivatives.

Substitution: The phosphonic acid group can participate in substitution reactions, where the hydroxy groups are replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Major products formed from these reactions include phosphonic acid derivatives, phosphine derivatives, and substituted phosphonic acids .

Scientific Research Applications

Leucine phosphonic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of various organic compounds and polymers.

Biology: It serves as an inhibitor of leucine aminopeptidase, an enzyme involved in protein metabolism.

Industry: It is used in the production of polymers and materials with specific properties, such as water solubility and coordination capabilities.

Mechanism of Action

Leucine phosphonic acid exerts its effects by targeting specific enzymes and pathways. For example, it inhibits leucine aminopeptidase by mimicking the transition state of the enzyme’s natural substrate, thereby preventing the enzyme from catalyzing its reaction . This inhibition can affect various biological processes, including protein metabolism and cellular signaling pathways .

Comparison with Similar Compounds

Leucine phosphonic acid is unique among similar compounds due to its specific structure and functional properties. Similar compounds include other aminophosphonic acids, such as:

2-Aminoethanephosphonic acid: Found in ciliated protozoa and used as an enzyme inhibitor.

Phosphonic acid analogues of glutamic acid: Used as inhibitors of glutamine synthetase.

Bisphosphonates: Used in medicine for their antiosteoporotic properties.

These compounds share the phosphonic acid functional group but differ in their specific structures and biological activities.